Cas no 68870-10-0 ((5e)-8-hydroxy-5-hydroxyimino-7-methyl-3,6-dinitropyrano[2,3-b]pyridin-4-one)

• Product name: (5e)-8-hydroxy-5-hydroxyimino-7-methyl-3,6-dinitropyrano[2,3-b]pyridin-4-one
• CAS No: 68870-10-0
• MF: C₉H₆N₄O₈
• MW: 298.16594171524
• CID: 972359
• PubChem ID: 54610984

(5e)-8-hydroxy-5-hydroxyimino-7-methyl-3,6-dinitropyrano[2,3-b]pyridin-4-one Chemical and Physical Properties

Names and Identifiers

• (5e)-8-hydroxy-5-hydroxyimino-7-methyl-3,6-dinitropyrano[2,3-b]pyridin-4-one
• NSC322917
• 68870-10-0
• (5E)-8-Hydroxy-5-(hydroxyimino)-7-methyl-3,6-dinitro-5,8-dihydro-4H-pyrano[2,3-b]pyridin-4-one
• DTXSID60715300
• NSC-322917

• Inchi： InChI=1S/C9H6N4O8/c1-3-7(13(19)20)6(10-15)5-8(14)4(12(17)18)2-21-9(5)11(3)16/h2,15-16H,1H3/b10-6+
• InChI Key： LDWCEVMMUZBCPS-UXBLZVDNSA-N
• SMILES： CC1=C(C(=NO)C2=C(N1O)OC=C(C2=O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 298.01858
• Monoisotopic Mass: 298.01856316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 174Ų

Experimental Properties

• PSA: 168.64